Cas no 1599828-64-4 (1-(4-Chloro-2-fluorophenyl)-2-methylpropan-2-ol)

• Product Name: 1-(4-Chloro-2-fluorophenyl)-2-methylpropan-2-ol
• CAS No: 1599828-64-4
• MF: C₁₀H₁₂ClFO
• MW: 202.653085708618
• MDL: MFCD29049844
• CID: 4702268
• PubChem ID: 114851777
• Update Time: 2024-03-01

1-(4-Chloro-2-fluorophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)-2-methylpropan-2-ol
• 1-(4-Chloro-2-fluorophenyl)-2-methylpropan-2-ol

• MDL： MFCD29049844
• Inchi： 1S/C10H12ClFO/c1-10(2,13)6-7-3-4-8(11)5-9(7)12/h3-5,13H,6H2,1-2H3
• InChI Key： ORHWMHFVVNURKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CC(C)(C)O

Computed Properties

• Exact Mass: 202.0560709g/mol
• Monoisotopic Mass: 202.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes